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Compound of Interest

Compound Name: Ethyl 3-nitrocinnamate

Cat. No.: B181331 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal Safety Data Sheet (SDS). All laboratory work should be

conducted in accordance with institutional safety policies and after consulting the most recent

SDS provided by the chemical supplier.

Chemical Identification and Physical Properties
Ethyl 3-nitrocinnamate is an aromatic cinnamic acid ester. Accurate identification and

understanding its physical properties are foundational to its safe handling.

Identifier Value Citation

IUPAC Name
ethyl (E)-3-(3-nitrophenyl)prop-

2-enoate
[1][2]

Synonyms
Ethyl m-nitrocinnamate, 3-

Nitrocinnamic acid ethyl ester
[2][3]

CAS Number 5396-71-4 [1][2][3]

Molecular Formula C₁₁H₁₁NO₄ [1][2]

Molecular Weight 221.21 g/mol [1][2]
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Physical Property Value Citation

Appearance Solid [4]

Melting Point 74-76°C [3]

Boiling Point 347°C [3]

Density 1.237 g/cm³ [3]

Flash Point 155°C [3]

Hazard Classification and Toxicological Summary
The hazard classification for Ethyl 3-nitrocinnamate presents some ambiguity across various

sources. While some supplier safety data sheets indicate no classification, others suggest

potential hazards. For a conservative safety approach, it is prudent to consider the potential for

irritation.

It is critical to note that comprehensive toxicological data for Ethyl 3-nitrocinnamate is not

readily available in public databases. One source indicates potential hazards, which are listed

below. However, other sources state that GHS classification data is not available.[5] For

context, the structurally similar isomer, Ethyl 4-nitrocinnamate (CAS 953-26-4), is classified as

a skin, eye, and respiratory irritant.[6]

GHS Classification (Note: Conflicting Data Exists)

Hazard Class Hazard Statement Pictogram Signal Word

Acute Toxicity, Oral
H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation

H315: Causes skin

irritation
Warning

Serious Eye

Damage/Irritation

H319: Causes serious

eye irritation
Warning

STOT - Single

Exposure

H335: May cause

respiratory irritation
Warning
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This classification is based on limited available data and should be treated with caution. Always

refer to the supplier-specific SDS.

Toxicological Data Summary

Test Result

Acute Oral Toxicity No quantitative data (e.g., LD50) available.

Acute Dermal Toxicity No data available.

Acute Inhalation Toxicity No data available.

Skin Irritation/Corrosion No definitive study data available.

Eye Irritation/Corrosion No definitive study data available.

Germ Cell Mutagenicity No data available.

Carcinogenicity
Not identified as a carcinogen by IARC or NTP.

[7]

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe laboratory practice requires stringent adherence to handling and storage protocols.

Handling:

Use in a well-ventilated area, preferably within a chemical fume hood.

Avoid generating dust.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.
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Keep in a cool, dry, and well-ventilated area.[3]

Recommended storage temperature is often cited as room temperature or 2-8°C.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Use impervious gloves (e.g., nitrile rubber). Wear a lab coat and ensure full

skin coverage.

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH-

approved particulate respirator (e.g., N95).
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Hazard Assessment

Required PPE

Assess Task Hazards:
- Inhalation (dust)

- Skin Contact
- Eye Contact

Respiratory Protection
(e.g., N95 Respirator)

 Dust/Aerosol
Potential 

Hand Protection
(Nitrile Gloves)

 Dermal
Contact 

Body Protection
(Lab Coat)

 Dermal
Contact 

Eye/Face Protection
(Safety Goggles)

 Splash/Dust
Potential 

Exposure Occurs Identify Exposure Route

Inhalation Inhaled 

Skin Contact Skin 

Eye Contact
 Eyes 

Ingestion

 Ingested 

Move to Fresh Air
Provide Oxygen/CPR if needed

Remove Contaminated Clothing
Wash with Soap & Water (15+ min)

Flush with Water (15+ min)
Remove Contact Lenses

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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